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Compound of Interest

Compound Name: Tataramide B

Cat. No.: B8023272

Unraveling Tataramide B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tataramide B is a naturally occurring amide alkaloid first identified in the seeds of Datura
stramonium, a plant with a long history in traditional medicine. As a member of the lignan class
of compounds, Tataramide B has garnered interest for its potential pharmacological activities.
This technical guide provides a comprehensive overview of the known physical and chemical
properties of Tataramide B, intended to serve as a foundational resource for researchers
engaged in natural product chemistry, pharmacology, and drug discovery. However, a critical
gap in the publicly available scientific literature exists regarding the detailed experimental data
for this compound. The primary research article describing its isolation and full characterization,
believed to be published in 1997, could not be retrieved, limiting the depth of information that
can be presented.

Chemical and Physical Properties

Based on available data, the fundamental properties of Tataramide B are summarized below. It
is important to note that crucial experimental data such as melting point and specific optical
rotation are not available in the accessible literature.

Table 1: Physical and Chemical Properties of Tataramide B
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Property Value Source/Comment
Molecular Formula C36H36N20s Supplier Data
Molecular Weight 624.69 g/mol Supplier Data
CAS Number 187655-56-7 Supplier Data
Appearance Powder Supplier Data

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl Supplier Data
Acetate, DMSO, Acetone

Data not found in accessible

Melting Point Not available .
literature.
] ] ] Data not found in accessible
Optical Rotation Not available ]
literature.
Natural Source Seeds of Datura stramonium General Literature
Structure

The chemical structure of Tataramide B is characterized by a complex amide alkaloid
framework. A definitive 2D or 3D structural representation with stereochemistry is not available
in the public domain without the original publication.

Spectroscopic Data

Detailed spectroscopic data, including *H-NMR, 3C-NMR, Mass Spectrometry (MS), and
Infrared (IR) spectra, are essential for the unambiguous identification and characterization of a
natural product. Unfortunately, specific spectral data for Tataramide B could not be located in
the currently accessible scientific databases and literature. This information is presumed to be
detailed in the original 1997 publication by Gong, X.-J., et al. in Chinese Chemical Letters.

Experimental Protocols

The lack of the primary research article detailing the isolation and structure elucidation of
Tataramide B prevents the inclusion of specific experimental protocols. A general workflow for
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the isolation of such a compound from its natural source would typically involve the following
steps.

Workflow: General Isolation and Characterization of a Natural Product
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Extraction

Plant Material (Datura stramonium seeds)

Solvent Extraction (e.g., Methanol, Ethanol)

Purification

Solvent Partitioning

Column Chromatography (e.qg., Silica Gel)

Preparative HPLC

Structure Elucidation

(Spectroscopic Analysis (NMR, MS, IR))

:

G-ray Crystallography (optionalD

Final Cgmpound

Pure Tataramide B
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Caption: A generalized workflow for the isolation and structural elucidation of a natural product
like Tataramide B.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies on the biological activity and signaling pathways of
isolated Tataramide B in the public scientific literature. However, the broader class of lignans,
to which Tataramide B belongs, is known to exhibit a wide range of biological activities,
including anti-inflammatory, antioxidant, and anticancer effects. Furthermore, various extracts
from Datura stramonium have been investigated for their pharmacological properties. Any
potential biological activity of Tataramide B would need to be determined through dedicated in-
vitro and in-vivo studies.

Conclusion and Future Directions

Tataramide B remains a molecule of interest due to its origin in a medicinally significant plant
and its classification as a lignan. However, the current publicly available information is
insufficient for a comprehensive understanding of its chemical, physical, and biological
properties. The key to unlocking the full potential of Tataramide B for research and drug
development lies in accessing the original scientific literature that details its isolation and
characterization.

For researchers and scientists interested in pursuing studies on Tataramide B, the following
steps are recommended:

o Locate the Primary Literature: A thorough search for the article by Gong, X.-J., et al.,
published in Chinese Chemical Letters, 8(11), pp. 969-972 (1997) is paramount.

o Re-isolation and Characterization: In the absence of the original data, re-isolation of
Tataramide B from Datura stramonium seeds and a full spectroscopic characterization
would be necessary to confirm its structure and provide the foundational data for future
research.

» Biological Screening: Once a pure and well-characterized sample is available, a broad
biological screening in various disease models would be essential to identify its
pharmacological potential.
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This guide will be updated as more definitive and detailed information on Tataramide B
becomes available to the scientific community.

 To cite this document: BenchChem. [Physical and chemical properties of Tataramide B.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8023272#physical-and-chemical-properties-of-
tataramide-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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